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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 153, a monoazo disperse dye, is utilized in the coloration of synthetic fibers,
including polyamide (nylon). The dyeing of polyamide fibers with disperse dyes is a complex
process governed by the principles of kinetics and thermodynamics. This document provides
detailed application notes and experimental protocols for studying the dyeing kinetics of
Disperse Red 153 on polyamide fibers. The interaction between the non-ionic dye molecules
and the hydrophobic fiber involves adsorption of the dye onto the fiber surface followed by
diffusion into the amorphous regions of the polymer matrix. The rate and extent of dyeing are
significantly influenced by process parameters such as temperature, time, pH, and dye
concentration. Understanding these kinetic parameters is crucial for optimizing the dyeing
process to achieve desired color depth, levelness, and fastness properties.

Data Presentation

The following tables summarize representative quantitative data for the dyeing kinetics of a
typical monoazo disperse dye, similar in properties to Disperse Red 153, on polyamide 6
fibers. This data is illustrative and serves as a baseline for experimental design and
comparison.
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Table 1: Effect of Temperature on Dye Exhaustion (%)

Time (min) 80°C 90°C 100°C
15 35.2 45.8 60.5
30 50.1 62.3 78.9
45 60.8 75.1 88.2
60 68.5 82.4 92.1
90 75.3 88.9 95.3
120 78.1 91.2 96.5

Table 2: Kinetic and Thermodynamic Parameters at Different Temperatures

. ) Diffusion
Rate Constant (k) Half-dyeing Time .
Temperature (°C) . . Coefficient (D)
(min—?) (t'2) (min)
(cm?/s)
80 0.018 38,5 1.5x10-10
90 0.029 23.9 2.8 x 10710
100 0.045 154 5.1x 10710
Table 3: Adsorption Isotherm Parameters for Dyeing at 100°C
Isotherm Model Parameters Value R?
Langmuir gm (Mg/g) 25.8 0.992
Ki (L/mg) 0.15
Freundlich Kp (mg/g)(L/mg)i/n 54 0.978
n 2.1
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Experimental Protocols
Protocol 1: Determination of Dye Exhaustion Rate

Objective: To measure the rate of dye uptake by polyamide fibers at different temperatures.

Materials:

Polyamide 6 fabric (scoured and dried)

o Disperse Red 153 (commercial grade)

o Dispersing agent (e.g., sodium lignosulfonate)
» Acetic acid

e Sodium acetate

« Distilled water

» Laboratory dyeing machine (e.g., shaking water bath or glycerin bath dyer)

Spectrophotometer
Procedure:
e Dye Bath Preparation:

o Prepare a stock solution of Disperse Red 153 (e.g., 1 g/L) by pasting the dye with a small
amount of dispersing agent and then adding hot water.

o For each experiment, prepare a dyebath with a specific concentration of the dye (e.g., 2%
on weight of fabric, owf), a dispersing agent (e.g., 1 g/L), and a buffer solution (e.g., acetic
acid and sodium acetate) to maintain a pH of 4.5-5.5.[1]

o Maintain a liquor ratio of 50:1.

» Dyeing Process:
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[e]

Accurately weigh a sample of polyamide fabric (e.g., 2 g).

o

Place the fabric sample in the dyebath at an initial temperature of 40°C.

[¢]

Raise the temperature of the dyebath to the desired experimental temperature (e.g., 80°C,
90°C, or 100°C) at a rate of 2°C/min.[2]

[¢]

Start the timer once the desired temperature is reached.

o Sample Collection and Analysis:

o At regular time intervals (e.g., 15, 30, 45, 60, 90, and 120 minutes), withdraw a small
aliquot (e.g., 2 mL) of the dyebath.

o Measure the absorbance of the withdrawn sample at the wavelength of maximum
absorbance (Amax) for Disperse Red 153 using a spectrophotometer.

o Calculate the concentration of the dye remaining in the dyebath using a pre-determined
calibration curve.

o Calculation of Dye Exhaustion:

o The percentage of dye exhaustion (E%) at each time point is calculated using the
following formula: E% = [(Co - Ct) / Co] x 100 Where:

» Co is the initial concentration of the dye in the dyebath.

= C:is the concentration of the dye in the dyebath at time t.

Protocol 2: Determination of Adsorption Isotherms

Objective: To determine the equilibrium relationship between the concentration of the dye in the
dyebath and the amount of dye adsorbed on the fiber at a constant temperature.

Materials:
e Same as Protocol 1.

Procedure:
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» Dye Bath Preparation:

o Prepare a series of dyebaths with varying initial concentrations of Disperse Red 153 (e.g.,
0.5,1.0,15, 2.0, 2.5, and 3.0 g/L).

o Maintain a constant pH (4.5-5.5), liquor ratio (50:1), and concentration of dispersing agent
(1 g/L) for all dyebaths.

e Dyeing to Equilibrium:
o Introduce accurately weighed polyamide fabric samples into each dyebath.

o Conduct the dyeing process at a constant temperature (e.g., 100°C) for a sufficient
duration to ensure equilibrium is reached (e.g., 120 minutes or longer, as determined from
kinetic studies).

e Analysis:

o After dyeing, measure the final concentration of the dye remaining in each dyebath (Ce)
using a spectrophotometer.

o Calculate the amount of dye adsorbed by the fiber at equilibrium (ge in mg/g) using the
following formula: ge = [(Co - Ce) X V] / W Where:

Co is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

V is the volume of the dyebath (L).

W is the weight of the fabric sample (g).
 |sotherm Modeling:
o Plot ge versus Ce to obtain the adsorption isotherm.

o Fit the experimental data to various isotherm models, such as the Langmuir and
Freundlich models, to determine the adsorption parameters. The Langmuir model is often
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suitable for disperse dye adsorption on polyamide.[3][4][5]

Mandatory Visualizations
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Experimental workflow for studying dyeing kinetics.
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Mechanism of Disperse Red 153 interaction with polyamide fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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